Cas no 1261877-22-8 (2'-Methoxy-4'-(trifluoromethoxy)propiophenone)

• Product Name: 2'-Methoxy-4'-(trifluoromethoxy)propiophenone
• CAS No: 1261877-22-8
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 4988087
• Update Time: 2025-05-21

2'-Methoxy-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-4'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H11F3O3/c1-3-9(15)8-5-4-7(6-10(8)16-2)17-11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： XJOMZWYFWJWLDU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(CC)=O)=C(C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 3.2
• Topological Polar Surface Area: 35.5

Additional information on 2'-Methoxy-4'-(trifluoromethoxy)propiophenone

Introduction to 2'-Methoxy-4'-(trifluoromethoxy)propiophenone (CAS No. 1261877-22-8)

2'-Methoxy-4'-(trifluoromethoxy)propiophenone, with the CAS number 1261877-22-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxy group at the 2' position and a trifluoromethoxy group at the 4' position of the propiophenone scaffold. These functional groups contribute to the compound's distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2'-Methoxy-4'-(trifluoromethoxy)propiophenone is C₁₃H₁₁F₃O₃, and its molecular weight is approximately 260.21 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its solubility in water is limited, which can be advantageous in certain pharmaceutical formulations where controlled release or targeted delivery is desired.

2'-Methoxy-4'-(trifluoromethoxy)propiophenone has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its activity as an inhibitor of specific enzymes and receptors. For instance, recent studies have shown that this compound exhibits potent inhibitory effects on monoamine oxidase (MAO), an enzyme involved in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. This property makes it a promising candidate for the treatment of neurological disorders such as depression and Parkinson's disease.

In addition to its MAO inhibitory activity, 2'-Methoxy-4'-(trifluoromethoxy)propiophenone has also been investigated for its anti-inflammatory properties. Research has demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2'-Methoxy-4'-(trifluoromethoxy)propiophenone have also been studied to evaluate its suitability for drug development. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing in preclinical models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety, preclinical studies have indicated that 2'-Methoxy-4'-(trifluoromethoxy)propiophenone has a favorable safety profile with no significant toxicity observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Current research efforts are focused on optimizing the formulation and delivery methods to enhance its therapeutic potential while minimizing any potential side effects.

The synthetic route for 2'-Methoxy-4'-(trifluoromethoxy)propiophenone involves several well-established chemical reactions. One common approach involves the reaction of 4-trifluoromethoxybenzaldehyde with methyl propionate in the presence of a suitable catalyst, followed by reduction to form the corresponding alcohol, which is then oxidized to yield the final product. This synthetic pathway is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

In conclusion, 2'-Methoxy-4'-(trifluoromethoxy)propiophenone (CAS No. 1261877-22-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, contributing to its growing importance in the field.